Cas no 2378503-62-7 (1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate)

• Product Name: 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate
• CAS No: 2378503-62-7
• MF: C₉H₁₇N₅O₂
• MW: 227.263581037521
• CID: 5862706
• PubChem ID: 145899025
• Update Time: 2025-10-28

1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(5-amino-1-methyl-1,2,4-triazol-3-yl)methyl]carbamate
• Z4053465333
• 2378503-62-7
• tert-butyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate
• EN300-7463752
• 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate

• Inchi： 1S/C9H17N5O2/c1-9(2,3)16-8(15)11-5-6-12-7(10)14(4)13-6/h5H2,1-4H3,(H,11,15)(H2,10,12,13)
• InChI Key： HPKMVMSGTOFTGT-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.13822480g/mol
• Monoisotopic Mass: 227.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.1Ų

Additional information on 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate

Professional Introduction to 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate (CAS No. 2378503-62-7)

1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2378503-62-7, represents a unique structural motif that combines a carbamate functional group with a triazolyl moiety. The presence of these distinct chemical features makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The carbamate group in 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate serves as a versatile pharmacophore, capable of engaging in hydrogen bonding interactions with biological targets. This property is particularly valuable in the design of small-molecule inhibitors and modulators. Additionally, the triazolyl ring introduces a nitrogen-rich scaffold that can enhance the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with biological targets. Studies have shown that the triazolyl moiety can act as a key recognition element in protein-ligand interactions, potentially facilitating the development of novel therapeutic agents. The stability provided by the tert-butyl group further enhances the compound's suitability for various chemical transformations and synthetic applications.

In the context of drug discovery, 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacological entities. The combination of its structural features suggests that it could be utilized in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular recognition is essential.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the triazolyl ring through cycloaddition reactions and subsequent functionalization to introduce the carbamate group. The use of protective groups and careful control of reaction conditions ensures high yields and purity, which are crucial for subsequent biological evaluation.

Current research is exploring the pharmacological properties of derivatives of 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate. Initial studies have demonstrated promising results in vitro, indicating potential activity against enzymes and receptors involved in disease pathways. These findings underscore the importance of this compound as a building block for further medicinal chemistry investigations.

The development of novel synthetic methodologies has also been a focus area for researchers working with this compound. Advances in catalytic processes and green chemistry principles have allowed for more efficient and sustainable production methods. Such innovations are essential for scaling up production while minimizing environmental impact.

The role of computational tools in optimizing synthetic routes cannot be overstated. Molecular modeling software has been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesizing complex molecules like 1,1-Dimethylethyl N-[(5-amino-1-methyl-1H-1,2,4-triazol-3-yl)methyl]carbamate. These tools help chemists make informed decisions about reaction pathways and purification strategies.

In conclusion, 1,1-Dimethylethyl N-[(5-amino-1-methyl-]carbamate (CAS No. 2378503-62-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.